3-(4-Fluorophenyl)butanoic acid

• IUPAC Name: 3-(4-fluorophenyl)butanoic acid
• InChI: InChI=1S/C10H11FO2/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key: RGWUPQHXIQNHFN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)C1=CC=C(C=C1)F
• Molecular Formula: C10H11FO2
• DSSTOX Substance ID: DTXSID20303242
• Molecular Weight: 182.19 g/mol
• CAS RN: 15954-41-3

Description

“3-(4-Fluorophenyl)butanoic acid” is a chemical compound with the molecular formula C10H11FO2. It has an average mass of 182.191 Da and a monoisotopic mass of 182.074310 Da.

Molecular Structure Analysis

The InChI code for “3-(4-Fluorophenyl)butanoic acid” is 1S/C10H11FO2/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13). This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

“3-(4-Fluorophenyl)butanoic acid” has a density of 1.2±0.1 g/cm³ and a boiling point of 274.7±15.0 °C at 760 mmHg. The vapour pressure is 0.0±0.6 mmHg at 25°C and the enthalpy of vaporization is 54.2±3.0 kJ/mol. The flash point is 120.0±20.4 °C. The compound has 2 H bond acceptors, 1 H bond donor, and 3 freely rotating bonds.

Scientific Research Applications

Biocatalytic Reactions

• Acylation and Deacylation Reactions : 3-(4-Fluorophenyl)butanoic acid has been used in biocatalytic reactions involving acylation and deacylation, showing high selectivity and efficiency (Kumar et al., 2015).

Synthesis of Compounds

• Synthesis of Thymidylate Synthase Inhibitors : This compound is a key intermediate in synthesizing new thymidylate synthase inhibitors, highlighting its importance in pharmaceutical research (Yuan Guo-qing, 2013).

Radiotracer Development

• GABAB Receptor Study : It has been used in synthesizing new GABAB agonists for potential PET radiotracers, aiding in brain studies (Naik et al., 2018).

Green Chemistry

• Organic Solvent-Free Synthesis : The compound has been synthesized in an organic solvent-free process, contributing to more environmentally friendly chemical processes (Delhaye et al., 2006).

Nanotechnology

• Optical Gating of Ion Channels : It has been utilized in the optical gating of nanofluidic devices based on synthetic ion channels, finding applications in controlled release and sensing (Ali et al., 2012).

Medicinal Chemistry

• Urease Inhibitors : Derivatives of 3-(4-Fluorophenyl)butanoic acid have shown potent in vitro inhibitory potential against urease enzyme, indicating their therapeutic potential (Nazir et al., 2018).

Chemical Kinetics

• Oxidation Studies : The kinetics and thermodynamics of the oxidation of related compounds have been studied, providing insights into their chemical behavior (Yogananth & Mansoor, 2015).

Pharmaceutical Applications

• Bisphosphonate Cyclopolymer Synthesis : It has been used in synthesizing bisphosphonate cyclopolymer containing residues of alendronic acid, with potential medical applications (Ali et al., 2015).

Materials Science

• Liquid Crystal Synthesis : Its derivatives have been used in synthesizing liquid crystals, highlighting its role in advanced materials technology (Jiang et al., 2012).

Safety And Hazards

The safety information for “3-(4-Fluorophenyl)butanoic acid” includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

A solution of ethyl 3-(4-fluorophenyl)butyrate (45.3 g, 0.215 mol), 85% potassium hydroxide (14.22 g, 0.215 mol, Mallinckrodt) in 200 ml of deionized water was refluxed for 2 h, concentrated by spin evaporation in vacuo, made acidic (pH 3) with 12N hydrochloric acid (Mallinckrodt), and extracted with dichloromethane (4×200 ml). The dichloromethane layers were combined, washed with deionized water (50 ml), and concentrated by spin evaporation in vacuo. The residue was crystallized from dichloromethane-hexanes to give 34.5 g (88%) of 3-(4-fluorophenyl)butyric acid as a white crystalline solid;